![molecular formula C28H31NO4 B6178073 (2S)-3-(adamantan-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 1246659-36-8](/img/no-structure.png)
(2S)-3-(adamantan-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Overview
Description
The compound “(2S)-6-Amino-2- { [ (9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid” is similar in structure . It has an empirical formula of C21H24N2O4 and a molecular weight of 368.43 .
Physical And Chemical Properties Analysis
The compound “(2S)-6-Amino-2- { [ (9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid” is a solid . Its SMILES string is O=C (N [C@H] (C (O)=O)CCCCN)OCC (C1=C2C=CC=C1)C3=C2C=CC=C3 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-(adamantan-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the fluorenylmethoxycarbonyl (Fmoc) protected amino acid. The Fmoc group is then removed, and the resulting amino acid is coupled with the adamantane derivative. The final product is deprotected to yield the target compound.", "Starting Materials": [ "Adamantane", "9H-Fluorene-9-methanol", "N,N-Diisopropylethylamine (DIPEA)", "N-Hydroxysuccinimide (NHS)", "1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)", "Fmoc-protected amino acid", "Triisopropylsilane (TIPS)", "Tetrabutylammonium fluoride (TBAF)", "Methanol", "Dichloromethane (DCM)", "Dimethylformamide (DMF)", "Diethyl ether", "Acetic acid", "Sodium bicarbonate (NaHCO3)", "Water" ], "Reaction": [ "Protection of amine group of Fmoc-protected amino acid with NHS and EDC in DMF", "Coupling of protected amine with Fmoc-protected amino acid in DMF with DIPEA as base", "Removal of Fmoc group with 20% piperidine in DMF", "Coupling of resulting amino acid with adamantane derivative in DMF with EDC and TIPS as catalyst", "Deprotection of final product with TBAF in methanol", "Purification of product by column chromatography using DCM and diethyl ether as eluent", "Acidification of product with acetic acid", "Neutralization of product with NaHCO3", "Recrystallization of product from water" ] } | |
CAS RN |
1246659-36-8 |
Product Name |
(2S)-3-(adamantan-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
Molecular Formula |
C28H31NO4 |
Molecular Weight |
445.6 |
Purity |
95 |
Origin of Product |
United States |
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